Cas no 32888-86-1 (Dimethyl 2-chloro-5-nitroterephthalate)

• Product Name: Dimethyl 2-chloro-5-nitroterephthalate
• CAS No: 32888-86-1
• MF: C₁₀H₈ClNO₆
• MW: 273.626622200012
• CID: 1039933
• PubChem ID: 1421521
• Update Time: 2025-07-02

Dimethyl 2-chloro-5-nitroterephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-chloro-5-nitroterephthalate
• 2-Chlor-5-nitro-terephthalsaeuredimethylester
• AC1LRBTJ
• ANW-68008
• CTK8C2209
• dimethyl 2-chloro-5-nitro-1,4-benzenedicarboxylate
• STK049061
• STOCK1S-18047
• SureCN2903296
• Dimethyl2-chloro-5-nitroterephthalate
• 32888-86-1
• dimethyl 2-chloro-5-nitrobenzene-1,4-dicarboxylate
• DTXSID10362909
• SCHEMBL2903296
• 1,4-DIMETHYL 2-CHLORO-5-NITROBENZENE-1,4-DICARBOXYLATE
• CS-0332982
• AKOS005385182

• MDL： MFCD00579689
• Inchi： 1S/C10H8ClNO6/c1-17-9(13)5-4-8(12(15)16)6(3-7(5)11)10(14)18-2/h3-4H,1-2H3
• InChI Key： SOWILPWTOKVAII-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C=C1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.0040147g/mol
• Monoisotopic Mass: 273.0040147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Dimethyl 2-chloro-5-nitroterephthalate

Comprehensive Analysis of Dimethyl 2-chloro-5-nitroterephthalate (CAS No. 32888-86-1): Properties, Applications, and Industry Trends

Dimethyl 2-chloro-5-nitroterephthalate (CAS No. 32888-86-1) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This ester derivative, featuring a chloro and nitro functional group on a terephthalate backbone, has garnered significant attention due to its role in synthesizing high-performance materials and fine chemicals. Its molecular formula, C₁₀H₈ClNO₆, reflects a balanced combination of reactivity and stability, making it valuable for advanced chemical processes.

In recent years, the demand for nitroaromatic compounds like Dimethyl 2-chloro-5-nitroterephthalate has surged, driven by their utility in pharmaceutical intermediates, agrochemicals, and dye manufacturing. Researchers and industry professionals frequently search for keywords such as "synthesis of nitroterephthalate derivatives" or "applications of chloro-nitro esters," highlighting the compound's relevance in cutting-edge chemistry. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic reduction—has also become a trending topic, aligning with global sustainability goals.

The physical properties of CAS No. 32888-86-1 include a crystalline solid form with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetone. This solubility profile facilitates its use in polymer modification and coating formulations, where precise control over molecular interactions is critical. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a key concern for quality-sensitive industries.

From an industrial perspective, Dimethyl 2-chloro-5-nitroterephthalate serves as a precursor for high-value polymers, including polyimides and liquid crystals, which are essential in electronics and display technologies. Searches for "thermal stability of nitro-aromatic esters" or "terephthalate-based materials" often lead to discussions about this compound's role in enhancing material performance. Additionally, its electron-withdrawing groups make it a candidate for organic semiconductor research, a field experiencing rapid growth due to the rise of flexible electronics.

Safety and handling of 32888-86-1 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified under stringent regulatory categories, its nitro group warrants careful storage away from reducing agents to prevent unintended reactions. Environmental considerations, such as biodegradability and eco-friendly disposal methods, are increasingly addressed in technical literature, reflecting broader industry shifts toward sustainable chemical practices.

In conclusion, Dimethyl 2-chloro-5-nitroterephthalate (CAS No. 32888-86-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from advanced materials to specialty chemicals—underscore its importance in both academic and industrial realms. As research continues to explore its potential, this compound remains a focal point for advancements in functional materials and green synthesis methodologies.